5-Amino-1,3,4-thiadiazole-2-carbonitrile

• IUPAC Name: 5-amino-1,3,4-thiadiazole-2-carbonitrile
• InChI: InChI=1S/C3H2N4S/c4-1-2-6-7-3(5)8-2/h(H2,5,7)
• InChI Key: YWGJXGCTEPVJNM-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=NN=C(S1)N
• Molecular Formula: C3H2N4S
• Molecular Weight: 126.14 g/mol
• CAS No.: 1782071-20-8

Description

5-Amino-1,3,4-thiadiazole-2-carbonitrile is a useful research compound. Its molecular formula is C3H2N4S and its molecular weight is 126.14. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Systems and Pharmacological Potential

5-Amino-1,3,4-thiadiazole-2-carbonitrile, as part of the broader family of 1,3,4-thiadiazole heterocycles, is acknowledged for its wide-ranging pharmacological potential due to its diverse biological activities. These heterocyclic scaffolds are pivotal in expressing pharmacological activity, primarily due to their significant structural versatility and capacity for chemical modification. The amalgamation of 1,3,4-thiadiazole or 1,3,4-oxadiazole cores with various other heterocycles often leads to a synergistic effect in pharmacological activities, highlighting their importance in medicinal chemistry. These scaffolds have been identified as the structural backbone in bioactive agents exhibiting antimicrobial, anti-inflammatory, analgesic, antitumor, antitubercular, and antiviral activities. The versatility and the wide spectrum of pharmacological potentials of these heterocyclic systems position them as fundamental structures for constructing new drug-like molecules, offering significant prospects for further in-depth chemical and pharmacological exploration (Lelyukh, 2019).

Biological Activities and Pharmacological Significance

1,3,4-Thiadiazole derivatives, including structures similar to this compound, have gained prominence due to their extensive pharmacological activities. The presence of the toxophoric N2C2S moiety in these compounds is believed to be a significant factor contributing to their diverse biological activities. These activities encompass a wide range, including anti-inflammatory, analgesic, antimicrobial, anticonvulsant, antidiabetic, antitumor, and antiviral properties. The development of hybrid molecules, combining different pharmacophoric elements into a single framework, has led to compounds with intriguing biological profiles, further solidifying the significance of 1,3,4-thiadiazole derivatives in drug discovery and development (Mishra et al., 2015).

Synthetic Approaches and Biological Importance

The synthetic strategies employed in the creation of 1,3,4-thiadiazolines and related heterocyclic compounds, which are chemically related to this compound, have been extensively documented. These heterocyclic compounds are primarily synthesized through cyclization reactions of thiosemicarbazone under various conditions. The focus on these compounds is largely driven by their pharmaceutical significance, particularly their biological activity against different fungal and bacterial strains, underscoring their importance in the realm of medicinal chemistry (Yusuf & Jain, 2014).

Future Directions

The development of novel and promising fungicides and bactericides is still an urgent task. 1,3,4-Thiadiazole derivatives have shown extensive biological activities, such as anti-inflammatory, anticancer, antifungal, antibacterial, and plant growth regulator activities. Therefore, “5-Amino-1,3,4-thiadiazole-2-carbonitrile” and its derivatives could have potential applications in these areas.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various biological targets, including cancer cell lines , and bacterial species .

Mode of Action

It is known that similar compounds can interact with their targets in a variety of ways, often leading to inhibition or activation of certain biological processes .

Result of Action

Similar compounds have been shown to exhibit anticancer activities and antibacterial effects .

Biochemical Analysis

Biochemical Properties

5-Amino-1,3,4-thiadiazole-2-carbonitrile is known for its high lipophilicity and the ability to form mesoionic systems associated with discrete regions of positive and negative charges . This allows it to efficiently cross cellular membranes, leading to good oral absorption, bioavailability, and strong unique interactions with biological molecules .

Cellular Effects

The distinct features of this compound allow it to interact with various cellular processes. For instance, it has been found to exhibit biological activities due to its ability to interact with DNA and proteins

Molecular Mechanism

It is believed that its effects at the molecular level involve binding interactions with biomolecules, potential enzyme inhibition or activation, and changes in gene expression .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. It has been found to have low toxicity for higher organisms , suggesting that it could be used safely within a certain dosage range

Transport and Distribution

Its high lipophilicity suggests that it may interact with various transporters or binding proteins .